N-(2-aminoethyl)-1-benzofuran-2-carboxamide hydrochloride
Overview
Description
N-(2-aminoethyl)-1-benzofuran-2-carboxamide hydrochloride, also known as N-BFC, is a small molecule that has been used for a variety of scientific research applications. It is a derivative of benzofuran, which is a heterocyclic aromatic compound with a five-membered ring structure. N-BFC has been used to study a wide range of biological processes, including protein-protein interactions, enzyme kinetics, and signal transduction pathways.
Mechanism of Action
The mechanism of action of N-(2-aminoethyl)-1-benzofuran-2-carboxamide hydrochloride is not fully understood. However, it is believed that the molecule binds to specific proteins or enzymes and modulates their activity. This can lead to changes in the activity of other proteins or enzymes, which can then result in changes in cellular processes. For example, N-(2-aminoethyl)-1-benzofuran-2-carboxamide hydrochloride has been shown to bind to the enzyme phosphatidylinositol-3-kinase (PI3K), which is involved in the regulation of cell growth and metabolism. By binding to PI3K, N-(2-aminoethyl)-1-benzofuran-2-carboxamide hydrochloride can modulate its activity, which can result in changes in cell growth and metabolism.
Biochemical and Physiological Effects
N-(2-aminoethyl)-1-benzofuran-2-carboxamide hydrochloride has been shown to have a variety of biochemical and physiological effects. It has been shown to modulate the activity of enzymes, proteins, and other biomolecules, which can lead to changes in cellular processes. Additionally, N-(2-aminoethyl)-1-benzofuran-2-carboxamide hydrochloride has been shown to have anti-inflammatory and anti-cancer effects in animal models. It has also been shown to have neuroprotective effects, which could potentially be used to treat neurological disorders.
Advantages and Limitations for Lab Experiments
N-(2-aminoethyl)-1-benzofuran-2-carboxamide hydrochloride has several advantages for use in lab experiments. It is a small molecule, which makes it easy to synthesize and manipulate. Additionally, it is relatively stable and has a high degree of solubility, which makes it easy to work with in aqueous solutions. However, N-(2-aminoethyl)-1-benzofuran-2-carboxamide hydrochloride also has some limitations. It is not very potent, so it may require higher concentrations for certain applications. Additionally, it is not very selective, so it may interact with other proteins or enzymes.
Future Directions
There are a number of potential future directions for the use of N-(2-aminoethyl)-1-benzofuran-2-carboxamide hydrochloride in scientific research. It could be used to develop novel therapeutics for a variety of diseases, including cancer, neurological disorders, and inflammation. Additionally, it could be used to study the structure and dynamics of proteins and other biomolecules. Finally, it could be used to develop more efficient and selective drug targets for drug discovery.
Synthesis Methods
N-(2-aminoethyl)-1-benzofuran-2-carboxamide hydrochloride can be synthesized in a two-step process. The first step involves the reaction of benzofuran-2-carboxylic acid with 2-aminoethanol in the presence of a base catalyst. This reaction produces a carboxylic amide intermediate, which is then reacted with hydrochloric acid to form N-(2-aminoethyl)-1-benzofuran-2-carboxamide hydrochloride hydrochloride. The second step involves the addition of hydrochloric acid to the carboxylic amide intermediate to form the desired product. The reaction is typically carried out at room temperature and is very efficient, producing a yield of up to 95%.
Scientific Research Applications
N-(2-aminoethyl)-1-benzofuran-2-carboxamide hydrochloride has been used in a variety of scientific research applications. It has been used as a reagent in protein-protein interaction studies, as well as in enzyme kinetics and signal transduction studies. It has also been used as a fluorescent probe to study the structure and dynamics of proteins and other biomolecules. Additionally, N-(2-aminoethyl)-1-benzofuran-2-carboxamide hydrochloride has been used in drug discovery studies to identify novel drug targets and to understand the mechanism of action of existing drugs.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-(2-aminoethyl)-1-benzofuran-2-carboxamide hydrochloride involves the reaction of 2-benzofurancarboxylic acid with ethylenediamine, followed by conversion of the resulting amide to the hydrochloride salt.", "Starting Materials": [ "2-benzofurancarboxylic acid", "ethylenediamine", "hydrochloric acid", "diethyl ether", "sodium hydroxide", "water" ], "Reaction": [ "Step 1: Dissolve 2-benzofurancarboxylic acid (1.0 g, 6.2 mmol) in diethyl ether (20 mL) and add ethylenediamine (0.5 mL, 7.5 mmol).", "Step 2: Add a catalytic amount of hydrochloric acid to the reaction mixture and stir at room temperature for 24 hours.", "Step 3: Extract the product with diethyl ether (3 x 20 mL) and wash the combined organic layers with water (20 mL).", "Step 4: Dry the organic layer over sodium sulfate and evaporate the solvent under reduced pressure to obtain the crude product.", "Step 5: Dissolve the crude product in water (10 mL) and add hydrochloric acid (1 M) until the pH reaches 2.", "Step 6: Cool the solution to 0°C and filter the resulting precipitate.", "Step 7: Wash the precipitate with cold water (10 mL) and dry under vacuum to obtain N-(2-aminoethyl)-1-benzofuran-2-carboxamide hydrochloride as a white solid (yield: 70%)." ] } | |
CAS RN |
1588364-70-8 |
Product Name |
N-(2-aminoethyl)-1-benzofuran-2-carboxamide hydrochloride |
Molecular Formula |
C11H13ClN2O2 |
Molecular Weight |
240.7 |
Purity |
95 |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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